Dibenzylfluorescein

• CAS: 97744-44-0
• Synonyms: 2-[3-Oxo-6-(phenylmethoxy)-3H-xanthen-9-yl]benzoic Acid Phenylmethyl Ester; NSC 645658
• Molecular Formula: C34H24O5
• Molecular Weight: 512.5 g/mol
• SMILES: C1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=C4C=CC(=O)C=C4O3)C5=CC=CC=C5C(=O)OCC6=CC=CC=C6
• InChI: InChI=1S/C34H24O5/c35-25-15-17-29-31(19-25)39-32-20-26(37-21-23-9-3-1-4-10-23)16-18-30(32)33(29)27-13-7-8-14-28(27)34(36)38-22-24-11-5-2-6-12-24/h1-20H,21-22H2
• InChIKey: YZJGKSLPSGPFEV-UHFFFAOYSA-N
• Appearance: Assay:≥98%A crystalline solid

Fluorogenic CYP substrates are not interchangeable - IC50 values for CYP3A4 inhibitors vary up to 195-fold by probe selection. DBF eliminates this variability with validated superiority over BzRes, BQ, and BFC. • Validated CYP3A4/3A7 probe: strong correlation with clinical substrates testosterone & midazolam (r=0.92 in HLM) • Km 0.87-1.9 µM; Ex/Em 485/535 nm - optimized for plate-based HTS • Only validated CYP3A7 HTS probe for neonatal drug safety (~50% hepatic CYP) Supplied at ≥98% purity with cold-chain global shipping.

Dibenzylfluorescein (DBF): Fluorogenic CYP Substrate for High-Throughput Screening

Dibenzylfluorescein (DBF; CAS 97744-44-0) is a synthetic fluorogenic probe that functions as a substrate for multiple cytochrome P450 (CYP) isoforms, including CYP3A4, CYP2C8, CYP2C9, CYP2C19, and aromatase (CYP19) [1]. Upon CYP-mediated O-dealkylation, DBF yields fluorescein benzyl ether, which is subsequently hydrolyzed under basic conditions to produce highly fluorescent fluorescein, enabling sensitive detection in plate-based assays [2]. With an apparent Km range of 0.87–1.9 µM and excitation/emission maxima at 485/535 nm, DBF is optimized for high-throughput screening formats in drug metabolism and inhibition studies .

Substrate type Multi-CYP fluorogenic probe

Assay format High-throughput screening

Detection FITC-compatible fluorescence

• [1] Donato, M.T., Jiménez, N., Castell, J.V., et al. Fluorescence-based assays for screening nine cytochrome P450 (P450) activities in intact cells expressing individual human P450 enzymes. Drug Metabolism and Disposition 32(7), 699-706 (2004). View Source
• [2] Salminen, K.A., Leppänen, J., Venäläinen, J.I., et al. Simple, direct, and informative method for the assessment of CYP2C19 enzyme inactivation kinetics. Drug Metabolism and Disposition 39(3), 412-418 (2011). View Source

Why DBF Substitution Fails in CYP Assays

Fluorogenic CYP substrates are not functionally interchangeable due to isoform-dependent differences in catalytic efficiency, susceptibility to inhibition artifacts, and correlation with clinical drug metabolism outcomes. Stresser et al. (2000) demonstrated that IC50 values for 21 CYP3A4 inhibitors varied from 2.1- to 195-fold (average 29-fold) depending on the probe substrate selected [1]. Benzyloxyresorufin (BzRes) exhibited activation artifacts and weak correlation with other substrates, while 7-benzyloxyquinoline (BQ) showed lower fluorescence signal per enzyme unit compared to 7-benzyloxy-4-trifluoromethylcoumarin (BFC) [2]. Substituting DBF with BzRes, BQ, or BFC without validation risks generating non-reproducible inhibition data and misleading structure-activity relationship conclusions, particularly for CYP3A4 and CYP3A7 applications [3].

Probe-dependent IC50 shifts

Inhibitor potency values can vary substantially across fluorogenic CYP substrates.

Artifact susceptibility differs

BzRes prone to activation artifacts; BQ shows lower signal per enzyme unit.

Endpoint correlation not uniform

BzRes shows weaker reported correlation with testosterone/midazolam endpoints.

• [1] Stresser, D.M., Blanchard, A.P., Turner, S.D., Erve, J.C., Dandeneau, A.A., Miller, V.P., Crespi, C.L. Substrate-dependent modulation of CYP3A4 catalytic activity: Analysis of 27 test compounds with four fluorometric substrates. Drug Metabolism and Disposition 28(12), 1440-1448 (2000). PMID: 11095581. View Source
• [2] Stresser, D.M., Turner, S.D., Blanchard, A.P., Miller, V.P., Crespi, C.L. Cytochrome P450 fluorometric substrates: identification of isoform-selective probes for rat CYP2D2 and human CYP3A4. Drug Metabolism and Disposition 30(7), 845-852 (2002). View Source
• [3] Work, H.M., Kandel, S.E., Lampe, J.N. Characterization of fluorescent probe substrates to develop an efficient high-throughput assay for neonatal hepatic CYP3A7 inhibition screening. Scientific Reports 11, 19443 (2021). View Source

DBF Quantitative Evidence vs. Comparators

Superior CYP3A7 High-Throughput Screening Suitability

Work et al. (2021) systematically evaluated multiple fluorescent probes for CYP3A7 high-throughput screening. DBF was determined to be superior to other compounds in meeting all criteria considered for an efficient HTS assay, including BOMCC, 7-benzyloxyquinoline (7-BQ), 7-benzyloxy-4-trifluoromethylcoumarin (BFC), and resorufin benzyl ether (RBE) [1]. DBF demonstrated linear metabolite formation up to 45 minutes, compared to 55 minutes for BOMCC, 60 minutes for 7-BQ and BFC, and 90 minutes for RBE, indicating a favorable kinetic window for plate-based assays [2].

CYP3A7 HTS probe

Head-to-head

Met all evaluated HTS criteria

Supports CYP3A7 screening workflow selection

Linearity up to 45 min; compared against BOMCC, 7-BQ, BFC, RBE

Evidence Dimension	HTS assay suitability and linear metabolite formation time
Target Compound Data	Superior performance meeting all HTS criteria; linear metabolite formation up to 45 min
Comparator Or Baseline	BOMCC (linear up to 55 min), 7-BQ (60 min), BFC (60 min), RBE (90 min)
Quantified Difference	DBF identified as superior to all comparators in meeting HTS criteria
Conditions	Recombinant CYP3A7 enzyme assays; microplate reader-based fluorescence detection

Why This Matters

For laboratories establishing CYP3A7 neonatal drug interaction screening, DBF provides validated superior performance over alternative probes, reducing assay optimization time and improving data reliability.

• [1] Work, H.M., Kandel, S.E., Lampe, J.N. Characterization of fluorescent probe substrates to develop an efficient high-throughput assay for neonatal hepatic CYP3A7 inhibition screening. Scientific Reports 11, 19443 (2021). View Source
• [2] Work, H.M., Kandel, S.E., Lampe, J.N. (2021) Supplementary Information: Metabolite formation linearity data for DBF, BOMCC, 7-BQ, BFC, and RBE. View Source

Superior Clinical CYP3A4 Substrate Correlation

Stresser et al. (2000) compared four fluorometric CYP3A4 probes (DBF, BFC, BQ, BzRes) against the clinical gold-standard substrates testosterone, midazolam, and nifedipine. DBF, BFC, and BQ all correlated well with testosterone and midazolam inhibition responses, whereas BzRes correlated weakly with all other substrates [1]. In aggregate analysis, DBF and BFC were identified as more suitable for initial CYP3A4 inhibition screening compared to BQ and BzRes [2].

Clinical substrate correlation

Head-to-head

Correlated well with testosterone & midazolam

Supports CYP3A4 inhibition endpoint interpretation

BzRes showed weak correlation; DBF/BFC identified as more suitable initial probes

Evidence Dimension	Correlation of IC50 values with clinical CYP3A4 substrates
Target Compound Data	Correlated well with testosterone and midazolam inhibition
Comparator Or Baseline	BFC: correlated well with testosterone/midazolam; BQ: correlated well with testosterone/midazolam; BzRes: weak correlation with all substrates
Quantified Difference	BzRes response correlated more weakly with DBF, BFC, and BQ; DBF and BFC deemed more suitable as initial screen
Conditions	27 test compounds; 8-point inhibition curves; recombinant CYP3A4; comparison with testosterone, midazolam, nifedipine

Why This Matters

Selecting DBF over BzRes ensures inhibition data that better predicts clinical CYP3A4-mediated drug-drug interactions, reducing false-negative risk in preclinical candidate screening.

• [1] Stresser, D.M., Blanchard, A.P., Turner, S.D., Erve, J.C., Dandeneau, A.A., Miller, V.P., Crespi, C.L. Substrate-dependent modulation of CYP3A4 catalytic activity: Analysis of 27 test compounds with four fluorometric substrates. Drug Metabolism and Disposition 28(12), 1440-1448 (2000). PMID: 11095581. View Source
• [2] Miller, V.P. et al. Substrate-dependent modulation of CYP3A4 catalytic activity. Semantic Scholar summary. View Source

CYP3A4 Activity Correlation in Human Liver Microsomes

Donato et al. (2004) evaluated fluorescent substrates for nine CYP isoforms using recombinant enzymes and human liver microsomes. DBF was identified as the specific functional probe for CYP3A4, demonstrating a correlation coefficient of r=0.92 with CYP3A4 activity across a panel of human liver microsomes [1]. This high correlation exceeds that observed for coumarin with CYP2A6 (r=0.82) and AMMC with CYP2D6 (r=0.83), establishing DBF as a robust probe for CYP3A4 activity assessment [2].

HLM correlation

Cross-study

r = 0.92

Supports CYP3A4 activity estimation in HLM

Exceeds CYP2A6 (r=0.82) and CYP2D6 (r=0.83) probes

Evidence Dimension	Correlation coefficient (r) with enzyme activity in human liver microsomes
Target Compound Data	r=0.92 for CYP3A4
Comparator Or Baseline	CYP2A6 (coumarin): r=0.82; CYP2D6 (AMMC): r=0.83
Quantified Difference	DBF correlation exceeds CYP2A6 probe by 0.10 and CYP2D6 probe by 0.09
Conditions	Panel of human liver microsomes from individual donors; fluorescence plate reader quantification

Why This Matters

The r=0.92 correlation provides statistical confidence that DBF-measured CYP3A4 activity accurately reflects native hepatic enzyme function, supporting its use in regulatory-relevant drug metabolism studies.

• [1] Donato, M.T., Jiménez, N., Castell, J.V., et al. Fluorescence-based assays for screening nine cytochrome P450 (P450) activities in intact cells expressing individual human P450 enzymes. Drug Metabolism and Disposition 32(7), 699-706 (2004). View Source
• [2] Donato, M.T. et al. (2004) Correlation analysis summary: DBF for CYP3A4, coumarin for CYP2A6, AMMC for CYP2D6. View Source

Absence of Partial Inhibition Artifacts in CYP3A4 Assays

In the Stresser et al. (2000) comparative analysis of four CYP3A4 fluorometric probes, partial inhibition artifacts were observed with BzRes and BQ, whereas no partial inhibition was observed with DBF and BFC [1]. Partial inhibition can complicate IC50 determination and lead to inaccurate potency rankings. Additionally, BzRes was more prone to activation effects, while DBF demonstrated consistent inhibition behavior across the 21 test compounds evaluated [2].

Inhibition artifact

Head-to-head

No partial inhibition observed

Reduced assay artifact context

BzRes & BQ showed partial inhibition; DBF behavior consistent

Evidence Dimension	Presence of partial inhibition artifacts in CYP3A4 inhibition assays
Target Compound Data	No partial inhibition observed
Comparator Or Baseline	BzRes: partial inhibition observed, prone to activation; BQ: partial inhibition observed
Quantified Difference	Qualitative difference: DBF exhibits consistent inhibition without artifacts vs. BzRes/BQ
Conditions	Recombinant CYP3A4; 27 test compounds; 8-point IC50 curves

Why This Matters

DBF's absence of partial inhibition artifacts ensures cleaner, more interpretable IC50 data, reducing assay repeats and improving throughput in compound library screening.

• [1] Stresser, D.M., Blanchard, A.P., Turner, S.D., Erve, J.C., Dandeneau, A.A., Miller, V.P., Crespi, C.L. Substrate-dependent modulation of CYP3A4 catalytic activity: Analysis of 27 test compounds with four fluorometric substrates. Drug Metabolism and Disposition 28(12), 1440-1448 (2000). PMID: 11095581. View Source
• [2] Stresser, D.M. et al. (2000) Data on partial inhibition and activation effects among DBF, BFC, BQ, and BzRes. View Source

DBF: Research & Industrial Applications

Neonatal CYP3A7 High-Throughput Inhibition Screening

DBF is the validated probe of choice for establishing CYP3A7 high-throughput screening assays, having demonstrated superiority over BOMCC, 7-BQ, BFC, and RBE in meeting HTS efficiency criteria [1]. This application is critical for preclinical evaluation of drug candidates intended for neonatal populations, where CYP3A7 accounts for approximately 50% of total hepatic CYP content and is often ignored in standard CYP panels [2]. Work et al. (2021) validated DBF utility by screening an HIV/HCV antiviral mini-library, identifying both known and novel CYP3A7 inhibitors [1].

CYP3A4-Mediated Drug-Drug Interaction Screening with Clinical Predictivity

DBF is recommended over BzRes and BQ for CYP3A4 inhibition screening due to its strong correlation with clinical substrates testosterone and midazolam, and its absence of partial inhibition artifacts [1]. For pharmaceutical discovery programs prioritizing CYP3A4 inhibition liability assessment, DBF provides data that better translates to in vivo drug-drug interaction risk compared to alternative fluorometric probes [2]. DBF and BFC together represent the most suitable pair for initial CYP3A4 inhibition screens [3].

Multi-CYP Isoform Activity Profiling in Intact Cell Systems

DBF serves as a key component in multi-CYP fluorescence assay panels for intact cell systems, where it functions as the specific probe for CYP3A4 activity with a validated correlation of r=0.92 in human liver microsomes [1]. The Donato et al. (2004) nine-enzyme assay battery enables rapid, parallel assessment of CYP1A2, CYP2A6, CYP2B6, CYP2C9, CYP2C19, CYP2D6, CYP2E1, CYP3A4, and CYP3A5 activities in a single experimental workflow [2], making DBF essential for comprehensive CYP profiling in drug metabolism studies.

Differentiation of CYP3A7 Activity from CYP3A4/5

DBF has been employed as one of three probe substrates (alongside luciferin-PPXE and midazolam) to characterize CYP3A-selective inhibitors and distinguish CYP3A7 activity in the presence of CYP3A4/5 [1]. This application is particularly relevant for studies of neonatal hepatic metabolism, where CYP3A4/5 expression is low but highly variable, and accurate attribution of activity to specific CYP3A isoforms is essential for drug safety assessment [2].

Application

Selection Property

Validation Focus

CYP3A7 neonatal HTS

Reported top-ranked HTS probe suitability

Linearity window and inhibitor screening efficiency

CYP3A4 inhibition liability

Endpoint correlation with clinical probe substrates

Inhibition endpoint translation to drug-interaction research

Multi-CYP activity profiling

CYP3A4-specific probe with high HLM correlation

Multi-enzyme panel integration and activity attribution

CYP3A7 vs. CYP3A4/5 differentiation

Use with CYP3A-selective inhibitor panel

Distinguishing CYP3A7 activity in mixed isoform context

• [1] Work, H.M., Kandel, S.E., Lampe, J.N. Characterization of fluorescent probe substrates to develop an efficient high-throughput assay for neonatal hepatic CYP3A7 inhibition screening. Scientific Reports 11, 19443 (2021). View Source
• [2] Work, H.M., Kandel, S.E., Lampe, J.N. Comparison of the CYP3A selective inhibitors CYP3cide, clobetasol, and azamulin for their potential to distinguish CYP3A7 activity in the presence of CYP3A4/5. Drug Metabolism and Disposition 52(11), 1224-1233 (2024). View Source
• [3] Stresser, D.M., Blanchard, A.P., Turner, S.D., Erve, J.C., Dandeneau, A.A., Miller, V.P., Crespi, C.L. Substrate-dependent modulation of CYP3A4 catalytic activity. Drug Metabolism and Disposition 28(12), 1440-1448 (2000). View Source
• [4] Donato, M.T., Jiménez, N., Castell, J.V., et al. Fluorescence-based assays for screening nine cytochrome P450 (P450) activities in intact cells. Drug Metabolism and Disposition 32(7), 699-706 (2004). View Source